Cas no 771581-89-6 (2-(2,4-dichloro-5-fluorophenyl)ethan-1-amine)

• Product Name: 2-(2,4-dichloro-5-fluorophenyl)ethan-1-amine
• CAS No: 771581-89-6
• MF: C₈H₈Cl₂FN
• MW: 208.060223579407
• MDL: MFCD06213006
• CID: 5604187
• PubChem ID: 90091066
• Update Time: 2025-05-22

2-(2,4-dichloro-5-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2,4-dichloro-5-fluoro-
• 2-(2,4-dichloro-5-fluorophenyl)ethan-1-amine

• MDL： MFCD06213006
• Inchi： 1S/C8H8Cl2FN/c9-6-4-7(10)8(11)3-5(6)1-2-12/h3-4H,1-2,12H2
• InChI Key： NOLGFFRPRFSFNF-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC(F)=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 265.3±35.0 °C(Predicted)
• pka: 8.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(2,4-dichloro-5-fluorophenyl)ethan-1-amine

2-(2,4-Dichloro-5-Fluorophenyl)Ethan-1-Amine: A Comprehensive Overview

2-(2,4-Dichloro-5-fluorophenyl)ethan-1-amine is a chemical compound with the CAS number 771581-89-6. This compound is a derivative of aniline, featuring a substituted phenyl group and an amine functional group. The molecule's structure consists of a benzene ring with chlorine atoms at the 2 and 4 positions, a fluorine atom at the 5 position, and an ethylamine side chain attached to the benzene ring. This unique combination of substituents imparts distinct chemical and physical properties to the compound.

The synthesis of 2-(2,4-dichloro-5-fluorophenyl)ethan-1-amine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable chloroarene with an amine-containing nucleophile. The presence of electron-withdrawing groups like chlorine and fluorine on the aromatic ring enhances the reactivity of the compound in such reactions. Recent studies have explored the use of microwave-assisted synthesis techniques to optimize reaction conditions, reducing reaction times and improving yields.

2-(2,4-Dichloro-5-fluorophenyl)ethan-1-amine exhibits interesting pharmacological properties, making it a valuable compound in drug discovery research. The compound has been investigated for its potential as a lead molecule in anti-cancer drug development. Researchers have found that this compound can inhibit certain kinases involved in cell proliferation and apoptosis, suggesting its role in targeted cancer therapies.

In addition to its pharmacological applications, 2-(2,4-dichloro-5-fluorophenyl)ethan-1-amine has been studied for its applications in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel metallopolymers. These materials exhibit unique electronic and mechanical properties, making them promising candidates for advanced electronic devices.

The environmental impact of 2-(2,4-dichloro-5-fluorophenyl)ethan-1-amine has also been a topic of recent research. Studies have shown that the compound can undergo biodegradation under specific environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully understand its ecological effects and to develop strategies for minimizing its environmental footprint.

In conclusion, 2-(2,4-dichloro-5-fluorophenyl)ethan-1-amine is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and reactivity make it an important subject of ongoing research. As new findings emerge, this compound continues to offer exciting opportunities for innovation and discovery.